Cas no 1315368-54-7 (2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole)

• Product Name: 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole
• CAS No: 1315368-54-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD19382286
• CID: 5207693
• PubChem ID: 54594317
• Update Time: 2025-10-30

2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)-5-(propan-2-yl)-1,3-oxazole
• 2-(4-nitrophenyl)-5-propan-2-yl-1,3-oxazole
• Z1222427658
• Oxazole, 5-(1-methylethyl)-2-(4-nitrophenyl)-
• 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole

• MDL： MFCD19382286
• Inchi： 1S/C12H12N2O3/c1-8(2)11-7-13-12(17-11)9-3-5-10(6-4-9)14(15)16/h3-8H,1-2H3
• InChI Key： PHIVFTGTDDTQRN-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])=NC=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3
• Topological Polar Surface Area: 71.8

Additional information on 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole

Introduction to 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole (CAS No. 1315368-54-7)

The compound 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole (CAS No. 1315368-54-7) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. As a derivative of the 1,3-oxazole scaffold, this molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a 4-nitrophenyl substituent and an isobutyl group at the 5-position introduces distinct electronic and steric properties, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in designing novel heterocyclic compounds with enhanced biological activity. The 1,3-oxazole ring is particularly noteworthy for its presence in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The introduction of electron-withdrawing and alkyl groups into this framework can modulate its pharmacokinetic properties, leading to improved efficacy and selectivity. The specific arrangement of the 4-nitrophenyl and isobutyl substituents in 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole may contribute to its ability to interact with biological targets in a unique manner.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new therapeutic agents. The nitro group in the 4-nitrophenyl moiety can be further functionalized through reduction or diazotization reactions, opening up avenues for the synthesis of more complex derivatives. Similarly, the isobutyl group provides a flexible side chain that can be modified to optimize solubility, bioavailability, and metabolic stability. These features make 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole a promising candidate for further exploration in drug discovery programs.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities and structural versatility. The 1,3-oxazole core is particularly well-suited for this purpose, as it can be incorporated into molecules that target various disease pathways. For instance, modifications at the 5-position of the oxazole ring have been shown to influence binding affinity to enzymes and receptors involved in inflammation and cancer metabolism. The unique combination of substituents in 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole may therefore contribute to its potential as an anti-inflammatory or anticancer agent.

The synthesis of 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriately substituted phenols or nitriles with β-keto esters or ketones under acidic or basic conditions. The introduction of the nitro group at the 4-position of the phenyl ring can be achieved through nitration reactions using classical reagents such as nitric acid or more controlled methods like catalytic oxidation. Subsequent alkylation at the 5-position with isobutanol or its derivatives completes the molecular architecture.

In terms of physicochemical properties, 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole exhibits characteristics that are typical for heterocyclic compounds with aromatic substituents. Its melting point, solubility profile, and spectroscopic data (e.g., NMR and IR spectra) provide valuable insights into its molecular structure and conformational preferences. These properties are critical for understanding how the compound behaves in biological systems and during formulation development.

The pharmacological evaluation of 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole has been limited but promising thus far. Preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human diseases. For example, interactions with cytochrome P450 enzymes could influence drug metabolism rates, while binding to specific receptors might modulate signaling pathways involved in inflammation or cell proliferation. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One area of particular interest is the use of computational methods to predict the biological activity of 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole before experimental testing. Molecular docking simulations can help identify potential binding sites on target proteins or enzymes by modeling interactions between the compound's structure and biological receptors. This approach can save time and resources by prioritizing candidates with high predicted affinity for therapeutic targets.

The environmental impact of synthesizing and using 2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3-oxazole is also an important consideration. Green chemistry principles suggest optimizing synthetic routes to minimize waste generation and hazardous reagent use. Alternative methodologies employing sustainable solvents or catalytic systems could enhance the ecological footprint of producing this compound while maintaining high yields.

In conclusion,2-(4-Nitrophenyl)-5-(propan-2-yl)-1,3 oxazole (CAS No 1315368 -54 -7) stands as a noteworthy example of how structural modifications within heterocyclic frameworks can yield compounds with significant pharmaceutical promise . Its unique combination off functional groups positions it as an intriguing subject off further study , particularly within therapeutic areas such as oncology anti -inflammatory disease management . With continued research , this molecule may contribute valuable insights into drug design strategies , ultimately benefiting patients worldwide . p >